Cas no 87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-)
87776-18-9 structure
Product Name:2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
CAS No:87776-18-9
MF:C10H18O2
MW:170.248723506927
CID:652449
PubChem ID:11745070
Update Time:2025-04-19
2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
- tert-butyl 4-methylpent-2-enoate
- tert-butyl (2E)-4-methyl-2-pentenoate
- SCHEMBL1879467
- (E)-4-methyl-pent-2-enoic acid tert-butyl ester
- 87776-18-9
-
- Inchi: 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6-8H,1-5H3/b7-6+
- InChI Key: IWKSGRQWQFCGEM-VOTSOKGWSA-N
- SMILES: O(C(/C=C/C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-) Related Products
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